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Compound of Interest

Compound Name: PFI-6

Cat. No.: B10821041

Disclaimer: Specific disposal instructions for PFI-6 are not readily available in published safety
data sheets or official guidelines. The following procedures are based on general best practices
for the disposal of hazardous chemical waste in a laboratory setting and should be adapted to
comply with your institution's specific environmental health and safety (EHS) policies and local
regulations. Always consult with your institution's EHS department before disposing of any
chemical waste.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals on the proper disposal of PFI-6, a selective inhibitor of the
YEATS domain of MLLT1/3. Adherence to these protocols is crucial for maintaining a safe
laboratory environment and ensuring regulatory compliance.

Key Safety and Handling Information for PFI-6

Proper handling of PFI-6 is the first step in ensuring its safe disposal. The following table
summarizes key safety and handling information.
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Parameter Information
Physical Form Solid powder
Solubility Soluble in DMSO (Dimethyl Sulfoxide)

Store as a dry powder at -20°C for up to 3
Storage years. Stock solutions in DMSO can be stored

at -80°C for up to 1 year.

Safety goggles, chemical-resistant gloves, and a
Personal Protective Equipment (PPE) lab coat should be worn at all times when
handling PFI-6.

Step-by-Step Disposal Protocol for PFI-6

The proper disposal of PFI-6 requires the segregation of waste into solid and liquid forms. All
materials contaminated with PFI-6 should be treated as hazardous waste.

1. Waste Segregation:

Proper segregation of chemical waste is fundamental to safe and compliant disposal. PFI-6
waste should be categorized as follows:

e Solid Waste:

o Unused or expired PFI-6 powder.

o Contaminated lab materials such as weigh boats, pipette tips, and contaminated gloves.
e Liquid Waste:

o Solutions containing PFI-6, typically dissolved in DMSO.

o Rinsate from cleaning glassware that contained PFI-6 solutions.

2. Solid Waste Disposal:
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Container Selection: Use a designated, leak-proof, and clearly labeled solid hazardous
waste container. The container must be compatible with chemical waste and have a secure
lid.

Waste Collection:

o Carefully transfer any unused or waste PFI-6 powder into the designated solid hazardous
waste container. Avoid creating dust.

o Place all items that have come into direct contact with PFI-6, such as contaminated
weighing paper, pipette tips, and gloves, into the same container.

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name
"PFI-6," and any other contaminated materials present.

. Liquid Waste Disposal:

Container Selection: Use a designated, leak-proof, and chemically compatible liquid
hazardous waste container. For PFI-6 dissolved in DMSO, a high-density polyethylene
(HDPE) or glass container is appropriate. The original solvent bottle can often be repurposed
for waste collection.

Waste Collection:

o Pour PFI-6 solutions directly into the designated liquid hazardous waste container.

o Do not mix incompatible waste streams. PFI-6 in DMSO should be collected with other
organic solvent waste, as directed by your institution's EHS guidelines.

Labeling: The container must be labeled with "Hazardous Waste," the full chemical names of
all contents (e.g., "PFI-6," "Dimethyl Sulfoxide™), and their approximate concentrations or
percentages.

. Storage of Waste:

Store all hazardous waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.
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o Keep containers tightly sealed to prevent spills or the release of vapors.

e Secondary containment, such as a larger, chemically resistant tray or bin, should be used for
liquid waste containers to contain any potential leaks.

5. Arranging for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

o Follow all institutional and local regulations for the final disposal of chemical waste.
Professional waste disposal services will ensure that the chemical is managed in an
environmentally responsible manner.

Experimental Protocols

As no specific experimental protocols for the disposal of PFI-6 are available, the recommended
"protocol” is the general chemical waste disposal procedure outlined above. The key steps are
segregation, containment, labeling, and professional disposal, which are standard procedures
in regulated laboratory environments.
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Caption: Logical workflow for the proper disposal of PFI-6 waste.
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 To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of PFI-
6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1082104 1#pfi-6-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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